Cas no 645821-11-0 (Naphthalene, 1-bromo-6-[(4-methylphenyl)sulfonyl]-)

• Product Name: Naphthalene, 1-bromo-6-[(4-methylphenyl)sulfonyl]-
• CAS No: 645821-11-0
• MF: C₁₇H₁₃BrO₂S
• MW: 361.252922773361
• CID: 422677
• PubChem ID: 71379600
• Update Time: 2025-04-19

Naphthalene, 1-bromo-6-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-6-[(4-methylphenyl)sulfonyl]-
• 1-bromo-6-(4-methylphenyl)sulfonylnaphthalene
• DTXSID10802158
• 1-Bromo-6-(4-methylbenzene-1-sulfonyl)naphthalene
• 645821-11-0

• Inchi： 1S/C17H13BrO2S/c1-12-5-7-14(8-6-12)21(19,20)15-9-10-16-13(11-15)3-2-4-17(16)18/h2-11H,1H3
• InChI Key： GWJJGTJMAQVLMP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CC(=C2)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.98199
• Monoisotopic Mass: 359.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14